Cas no 57585-55-4 (2H-1-Benzopyran-2-one, 7-[(methylsulfonyl)oxy]-)

• Product Name: 2H-1-Benzopyran-2-one, 7-[(methylsulfonyl)oxy]-
• CAS No: 57585-55-4
• MF: C₁₀H₈O₅S
• MW: 240.232522010803
• CID: 344870
• PubChem ID: 2292886
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7-[(methylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-[(methylsulfonyl)oxy]-
• (2-oxochromen-7-yl) methanesulfonate
• CHEMBL2268724
• 57585-55-4
• 7-METHANESULFONYLOXYCOUMARIN
• DTXSID50367812
• 2-oxo-2H-chromen-7-yl methanesulfonate
• SR-01000246376
• SR-01000246376-1
• 7-mesyloxycoumarin
• AKOS016362439
• SCHEMBL10851014

• Inchi： 1S/C10H8O5S/c1-16(12,13)15-8-4-2-7-3-5-10(11)14-9(7)6-8/h2-6H,1H3
• InChI Key： GWHBFIVSWGYZPX-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC2C=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 240.00924
• Monoisotopic Mass: 240.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67